Cas no 2138274-17-4 (2-(Bromomethyl)-5-[3-(trifluoromethyl)phenyl]oxane)

• Product Name: 2-(Bromomethyl)-5-[3-(trifluoromethyl)phenyl]oxane
• CAS No: 2138274-17-4
• MF: C₁₃H₁₄BrF₃O
• MW: 323.148873806
• CID: 5844768
• PubChem ID: 137704166
• Update Time: 2025-07-20

2-(Bromomethyl)-5-[3-(trifluoromethyl)phenyl]oxane Chemical and Physical Properties

Names and Identifiers

• 2138274-17-4
• 2-(bromomethyl)-5-[3-(trifluoromethyl)phenyl]oxane
• EN300-718524
• 2-(Bromomethyl)-5-[3-(trifluoromethyl)phenyl]oxane

• Inchi： 1S/C13H14BrF3O/c14-7-12-5-4-10(8-18-12)9-2-1-3-11(6-9)13(15,16)17/h1-3,6,10,12H,4-5,7-8H2
• InChI Key： CNQSKIHLMRRWGZ-UHFFFAOYSA-N
• SMILES： BrCC1CCC(C2C=CC=C(C(F)(F)F)C=2)CO1

Computed Properties

• Exact Mass: 322.01801g/mol
• Monoisotopic Mass: 322.01801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-(Bromomethyl)-5-[3-(trifluoromethyl)phenyl]oxane

Introduction to 2-(Bromomethyl)-5-[3-(trifluoromethyl)phenyl]oxane (CAS No. 2138274-17-4)

2-(Bromomethyl)-5-[3-(trifluoromethyl)phenyl]oxane, identified by the CAS number 2138274-17-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and material science. This compound, featuring a bromomethyl group and a trifluoromethyl-substituted phenyl ring, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 2-(Bromomethyl)-5-[3-(trifluoromethyl)phenyl]oxane consists of an oxane ring, which is a three-membered cyclic ether, attached to a bromomethyl substituent at the 2-position and a phenyl ring substituted with a trifluoromethyl group at the 3-position. This arrangement imparts distinct reactivity and electronic characteristics, making it a versatile building block for medicinal chemists and synthetic organic chemists.

In recent years, the demand for fluorinated compounds in pharmaceuticals has surged due to their enhanced metabolic stability, lipophilicity, and binding affinity. The presence of the trifluoromethyl group in 2-(Bromomethyl)-5-[3-(trifluoromethyl)phenyl]oxane contributes to these desirable properties, making it particularly useful in the development of novel therapeutic agents. For instance, trifluoromethyl groups have been shown to improve the pharmacokinetic profiles of drugs by increasing their resistance to metabolic degradation.

The bromomethyl functionality in the compound provides a reactive site for further chemical modifications, enabling the synthesis of more complex molecules through nucleophilic substitution reactions. This reactivity has been exploited in various synthetic pathways, including the preparation of heterocyclic compounds and biaryl structures, which are common motifs in many active pharmaceutical ingredients (APIs).

Recent studies have highlighted the utility of 2-(Bromomethyl)-5-[3-(trifluoromethyl)phenyl]oxane in the development of kinase inhibitors, particularly those targeting tyrosine kinases. The combination of the oxane ring's rigidity and the electronic effects of the trifluoromethyl group allows for precise tuning of binding interactions with biological targets. Moreover, the bromomethyl group serves as a handle for introducing additional functional groups, facilitating the optimization of drug candidates.

Another area where 2-(Bromomethyl)-5-[3-(trifluoromethyl)phenyl]oxane has shown promise is in materials science. Fluorinated compounds are known for their exceptional thermal stability and chemical resistance, making them suitable for applications in high-performance polymers and coatings. The unique structure of this compound has been explored in the synthesis of advanced materials with tailored properties for use in electronics and aerospace industries.

The synthesis of 2-(Bromomethyl)-5-[3-(trifluoromethyl)phenyl]oxane typically involves multi-step organic transformations, starting from readily available precursors such as benzophenone derivatives and epichlorohydrin. The introduction of the trifluoromethyl group is often achieved through halogen exchange reactions or metal-catalyzed cross-coupling processes. These synthetic strategies highlight the compound's importance as a key intermediate in industrial-scale chemical manufacturing.

In conclusion, 2-(Bromomethyl)-5-[3-(trifluoromethyl)phenyl]oxane (CAS No. 2138274-17-4) is a multifaceted compound with significant applications in pharmaceuticals and materials science. Its unique structural features, including the bromomethyl group and trifluoromethyl-substituted phenyl ring, make it an indispensable tool for synthetic chemists. As research continues to uncover new methodologies and applications, this compound is expected to remain at the forefront of chemical innovation.